Cas no 119839-58-6 (2,3,3-trifluoroprop-2-en-1-amine hydrochloride)

2,3,3-Trifluoroprop-2-en-1-amine hydrochloride is a fluorinated amine derivative with significant utility in organic synthesis and pharmaceutical research. Its trifluoropropene structure imparts unique reactivity, making it a valuable building block for introducing fluorine-containing motifs into target molecules. The hydrochloride salt enhances stability and handling, ensuring consistent performance in reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials, where fluorination can improve metabolic stability, lipophilicity, and binding affinity. Its well-defined chemical properties and high purity make it a reliable intermediate for precision applications in medicinal chemistry and material science.
2,3,3-trifluoroprop-2-en-1-amine hydrochloride structure
119839-58-6 structure
Product Name:2,3,3-trifluoroprop-2-en-1-amine hydrochloride
CAS No:119839-58-6
MF:C3H5ClF3N
MW:147.526710271835
CID:3677775
PubChem ID:21111687
Update Time:2025-06-13

2,3,3-trifluoroprop-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-amine, 2,3,3-trifluoro-, hydrochloride
    • 2,3,3-trifluoroprop-2-en-1-amine hydrochloride
    • 816-735-2
    • AKOS006360712
    • EN300-1272319
    • 2,3,3-Trifluoroprop-2-en-1-aminehydrochloride
    • ATIMZITXPPORLN-UHFFFAOYSA-N
    • 2,3,3-trifluoroprop-2-en-1-amine;hydrochloride
    • SCHEMBL3915096
    • 119839-58-6
    • Inchi: 1S/C3H4F3N.ClH/c4-2(1-7)3(5)6;/h1,7H2;1H
    • InChI Key: ATIMZITXPPORLN-UHFFFAOYSA-N
    • SMILES: C(N)/C(/F)=C(/F)\F.[H]Cl

Computed Properties

  • Exact Mass: 147.0062613Da
  • Monoisotopic Mass: 147.0062613Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 84.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

2,3,3-trifluoroprop-2-en-1-amine hydrochloride Pricemore >>

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2,3,3-trifluoroprop-2-en-1-amine hydrochloride Related Literature

Additional information on 2,3,3-trifluoroprop-2-en-1-amine hydrochloride

Comprehensive Overview of 2,3,3-Trifluoroprop-2-en-1-amine Hydrochloride (CAS No. 119839-58-6)

2,3,3-Trifluoroprop-2-en-1-amine hydrochloride (CAS No. 119839-58-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its applications in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics.

In recent years, the demand for fluorinated building blocks like 2,3,3-trifluoroprop-2-en-1-amine hydrochloride has surged, driven by advancements in precision medicine and green chemistry. A 2023 market analysis highlighted its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of drug candidates. This aligns with the growing trend of AI-driven drug design, where computational models prioritize fluorinated analogs for improved target engagement. Notably, its CAS No. 119839-58-6 is frequently cited in patents related to kinase inhibitors and antiviral agents.

The compound’s synthetic versatility is underscored by its reactivity in Michael addition reactions and nucleophilic substitutions, enabling modular derivatization. A 2022 study in the Journal of Fluorine Chemistry demonstrated its utility in constructing quaternary carbon centers, a critical motif in chiral drug synthesis. Furthermore, its hydrochloride salt form (2,3,3-trifluoroprop-2-en-1-amine hydrochloride) improves solubility for high-throughput screening assays, addressing a key bottleneck in early-stage drug development.

Environmental and regulatory considerations also shape its applications. As industries pivot toward sustainable fluorination methods, CAS 119839-58-6 serves as a benchmark for evaluating atom-economical routes. Recent innovations in electrochemical fluorination have reduced reliance on hazardous reagents, resonating with the EPA’s Safer Choice Initiative. This positions the compound as a case study in balancing molecular efficiency with green chemistry principles.

From a commercial perspective, suppliers of 2,3,3-trifluoroprop-2-en-1-amine hydrochloride emphasize its GC/HPLC purity (>98%) and batch-to-batch consistency, catering to stringent GMP standards. Its pricing trends reflect broader shifts in the fluorochemicals market, where supply chain resilience has become a focal point post-pandemic. Analysts project steady growth in its adoption for radiopharmaceutical labeling and PET tracer development, leveraging the 18F-isotope’s diagnostic potential.

In conclusion, 2,3,3-trifluoroprop-2-en-1-amine hydrochloride (CAS No. 119839-58-6) epitomizes the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted roles—from enabling fragment-based drug discovery to supporting catalysis research—underscore its enduring relevance. As the scientific community prioritizes selective fluorination and scalable synthesis, this compound will likely remain a cornerstone in both academic and industrial settings.

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